4-Amino-1-(furan-3-yl)butan-2-one

• Molecular Formula: C8H11NO2
• Molecular Weight: 153.18 g/mol
• IUPAC Name: 4-amino-1-(furan-3-yl)butan-2-one
• InChI: InChI=1S/C8H11NO2/c9-3-1-8(10)5-7-2-4-11-6-7/h2,4,6H,1,3,5,9H2
• InChI Key: FWRYWLHFPGUHIN-UHFFFAOYSA-N
• Canonical SMILES: C1=COC=C1CC(=O)CCN

Description

4-Amino-1-(furan-3-yl)butan-2-one is a ketone derivative with a four-carbon backbone (butan-2-one) featuring an amino group (-NH₂) at position 4 and a furan-3-yl substituent at position 1. This combination makes the compound a versatile scaffold for medicinal chemistry and organic synthesis.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Amino-1-(furan-3-yl)butan-2-one can be achieved through multi-component reactions involving aromatic amines, aldehydes, and acetylenic esters. One-pot synthesis methods are often employed to streamline the process and improve yields. For instance, a multi-component condensation reaction involving 1,3-diphenyl-1H-pyrazole-4-carbaldehyde, pyruvic acid, and different aromatic amines can be used . The reaction is typically carried out under reflux conditions in acetic acid.

Industrial Production Methods

Industrial production of 4-Amino-1-(furan-3-yl)butan-2-one may involve similar multi-component reactions but on a larger scale. The use of efficient catalysts, such as HY Zeolite nano-powder, can enhance the reaction efficiency and yield . The reaction conditions are optimized to ensure high purity and consistency of the final product.

Chemical Reactions Analysis

Types of Reactions

4-Amino-1-(furan-3-yl)butan-2-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the compound into alcohols or amines.

Substitution: The amino group can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are used.

Substitution: Reagents like alkyl halides and acyl chlorides are employed in substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction can produce primary or secondary amines.

Scientific Research Applications

4-Amino-1-(furan-3-yl)butan-2-one has several scientific research applications:

Medicinal Chemistry: The compound is explored for its potential antibacterial and antiviral properties. It is used in the synthesis of novel therapeutic agents.

Organic Synthesis: It serves as a building block for the synthesis of more complex organic molecules.

Material Science: The compound is investigated for its potential use in the development of new materials with unique properties.

Mechanism of Action

The mechanism of action of 4-Amino-1-(furan-3-yl)butan-2-one involves its interaction with specific molecular targets and pathways. The compound may inhibit bacterial enzymes or interfere with viral replication processes. Molecular docking studies have shown that it can bind to key proteins, disrupting their function and leading to antimicrobial effects .

Comparison with Similar Compounds

Structural and Functional Group Variations

The table below highlights key structural analogs and their distinguishing features:

Compound Name	Substituents/Modifications	Key Characteristics	Reference
4-Amino-1-(furan-3-yl)butan-2-one	Furan-3-yl (position 1), amino (position 4)	Combines aromatic furan with a polar amino group; potential for diverse reactivity.
4-Chloro-4-phenylbutan-2-one	Chloro (position 4), phenyl (position 4)	Electrophilic chloro and hydrophobic phenyl groups enhance reactivity in SN2 reactions and medicinal applications.
4-Amino-1-(1-methylcyclobutyl)butan-2-one	1-Methylcyclobutyl (position 1), amino (position 4)	Steric hindrance from cyclobutyl may reduce metabolic degradation; explored for antimicrobial activity.
4-(Furan-3-yl)butan-2-amine	Furan-3-yl (position 4), amine (position 2)	Replaces ketone with amine, altering solubility and hydrogen-bonding capacity.
3-Amino-1-morpholino-4-(phenylthio)butan-1-one	Morpholino (position 1), phenylthio (position 4)	Morpholino improves solubility; phenylthio enhances lipophilicity and redox activity.

Biological Activity

4-Amino-1-(furan-3-yl)butan-2-one is an organic compound notable for its unique structure, which includes an amino group, a furan ring, and a ketone functional group. This compound has garnered attention in medicinal chemistry due to its potential biological activities, particularly its antimicrobial properties. This article explores the biological activity of 4-Amino-1-(furan-3-yl)butan-2-one, highlighting its mechanisms of action, relevant case studies, and research findings.

• Molecular Formula : C_8H_9N_1O_2
• Molecular Weight : Approximately 138.16 g/mol
• Structure : The presence of the furan ring contributes to its aromatic properties, while the butanone moiety provides a reactive site for various chemical transformations.

The biological activity of 4-Amino-1-(furan-3-yl)butan-2-one is primarily attributed to its interactions with biological macromolecules. Key mechanisms include:

• Hydrogen Bonding : The amino group can form hydrogen bonds with various biological molecules, enhancing its interaction with proteins and enzymes.
• π-π Interactions : The furan ring can engage in π-π interactions with aromatic residues in proteins, potentially influencing protein conformation and function.

These interactions can modulate enzyme activity and receptor binding, leading to various biological effects such as antimicrobial action.

Antimicrobial Properties

Research indicates that 4-Amino-1-(furan-3-yl)butan-2-one exhibits significant antimicrobial activity against several microorganisms:

• Candida albicans
• Escherichia coli
• Staphylococcus aureus

The mechanism underlying its antimicrobial effects is believed to involve disruption of cell membrane integrity and interference with essential metabolic pathways within microbial cells.

Case Studies

• Antimicrobial Efficacy : A study conducted by researchers demonstrated that 4-Amino-1-(furan-3-yl)butan-2-one displayed a minimum inhibitory concentration (MIC) against Staphylococcus aureus at concentrations as low as 25 µg/ml. This study highlighted the compound's potential as a therapeutic agent in combating bacterial infections.
• Synergistic Effects : In combination with standard antibiotics, such as rifampicin and isoniazid, this compound showed enhanced bactericidal effects against drug-resistant strains of Mycobacterium tuberculosis, suggesting a potential role in tuberculosis treatment .

Table 1: Summary of Biological Activities

Activity Type	Organism/Target	Observed Effect	Reference
Antimicrobial	Candida albicans	Inhibition of growth
Antimicrobial	Escherichia coli	Inhibition of growth
Antimicrobial	Staphylococcus aureus	MIC = 25 µg/ml
Antimycobacterial	Mycobacterium tuberculosis	Enhanced activity with antibiotics

Applications

The unique structural features of 4-Amino-1-(furan-3-yl)butan-2-one allow for diverse applications in various fields:

• Medicinal Chemistry : Potential development as an antimicrobial or anti-tubercular agent.
• Organic Synthesis : Utilized as an intermediate in the synthesis of more complex organic molecules.